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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Hydroxyethyl benzoate, a significant organic compound utilized in various industrial
applications. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed experimental protocols and a summary of reported physical
constants.

Core Physical Properties of 2-Hydroxyethyl
Benzoate

2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is a benzoate ester
with the chemical formula C9H1003. Its physical state is typically described as a colorless or
pale yellow liquid.[1] The accurate determination of its melting and boiling points is crucial for
its application and for quality control purposes.

Reported Physical Constants

A review of available literature and chemical databases reveals a notable variance in the
reported melting and boiling points of 2-Hydroxyethyl benzoate. This variability underscores
the importance of standardized experimental determination.
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Physical Property Reported Value Source
Melting Point 20-22°C ChemBK[1]
34°C Biosynth[2]

Guidechem[3],
45°C _

ChemicalBook[4]
Boiling Point 213-216°C ChemBK][1]
288.8°C (at 760 mmHg) Guidechem[3], ChemNet

Experimental Protocols for Determination of
Physical Properties

Accurate determination of the melting and boiling points of 2-Hydroxyethyl benzoate requires
precise experimental techniques. The following sections detail the standard methodologies for

these measurements.

Melting Point Determination: Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[5]

Principle: A small, finely powdered sample of the substance is heated in a sealed capillary tube.
The temperature at which the substance transitions from a solid to a liquid is observed and
recorded as the melting point. Pure crystalline solids typically exhibit a sharp melting point
range of 0.5-1.0°C.[6] Impurities can lead to a depression and broadening of the melting point

range.[7]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar digital device)
e Capillary tubes (sealed at one end)

e Thermometer (calibrated)
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o Sample of 2-Hydroxyethyl benzoate (purified)
e Mortar and pestle (if the sample is not already a fine powder)
Procedure:

o Sample Preparation: Ensure the 2-Hydroxyethyl benzoate sample is pure and completely
dry. If necessary, pulverize a small amount of the solid into a fine powder using a mortar and
pestle.

o Loading the Capillary Tube: Gently tap the open end of a capillary tube into the powdered
sample until a small amount of the substance enters the tube. Invert the tube and tap the
sealed end on a hard surface to pack the sample into the bottom. The packed sample should
be approximately 2-3 mm in height.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown sample, a rapid heating rate (10-20°C per minute) can be used to
determine an approximate melting range.[8]

o For a more precise measurement, start heating at a slower rate (1-2°C per minute) when
the temperature is about 10-15°C below the expected melting point.

e Observation: Carefully observe the sample through the magnifying lens of the apparatus.
e Recording the Melting Range:
o Record the temperature at which the first drop of liquid appears (the beginning of melting).

o Record the temperature at which the last solid crystal melts (the end of melting). The
recorded range constitutes the melting point of the sample.

Boiling Point Determination: Distillation and Micro-
Boiling Point Methods
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[9] Distillation is a common method for determining the
boiling point of a liquid when a sufficient volume is available.[10] For smaller sample sizes, a
micro-boiling point determination is suitable.[11]

Principle: The liquid is heated in a distillation apparatus, and the temperature of the vapor in
equilibrium with the boiling liquid is measured. This temperature remains constant during the
distillation of a pure substance and represents its boiling point.[10]

Apparatus:

« Distillation flask

e Condenser

e Receiving flask

e Thermometer (calibrated)
o Heating mantle or oil bath
 Boiling chips

Procedure:

o Apparatus Setup: Assemble the simple distillation apparatus. Place the 2-Hydroxyethyl
benzoate sample (a few milliliters) and boiling chips into the distillation flask.

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation flask.

e Heating: Gently heat the distillation flask.

o Observation: Observe the temperature as the liquid begins to boil and the vapor rises to the
thermometer bulb.

o Recording the Boiling Point: When the temperature reading on the thermometer stabilizes
while the liquid is actively boiling and condensing, record this constant temperature as the
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boiling point.

Principle: A small amount of the liquid is heated in a fusion tube along with an inverted capillary
tube. As the liquid is heated, the air trapped in the capillary tube expands and escapes. When
the liquid is cooled, the point at which the liquid is drawn back into the capillary tube
corresponds to the boiling point.[11]

Apparatus:

Thiele tube or a beaker with heating oil

Fusion tube (small test tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Rubber band or wire to attach the fusion tube to the thermometer

Heat source (Bunsen burner or hot plate)

Procedure:

Sample Preparation: Place a few drops of 2-Hydroxyethyl benzoate into a fusion tube.

o Capillary Tube Placement: Place a capillary tube (sealed end up) into the fusion tube
containing the liquid.

e Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band. Immerse the
setup in a Thiele tube or an oil bath, ensuring the liquid in the fusion tube is below the oil
level.

o Heating: Gently heat the Thiele tube or oil bath.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.
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e Recording the Boiling Point: Stop heating when a steady stream of bubbles is observed. As
the apparatus cools, the bubbling will slow down and stop. The temperature at which the
liquid is drawn into the capillary tube is the boiling point.

Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical substance like 2-Hydroxyethyl benzoate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b041798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Preparation

Obtain Pure Sample of
2-Hydroxyethyl Benzoate

:

Sample Characterization
(e.g., NMR, MS)

/

AN

/

AN

Melting Point Determi'r(ation

Prepare Sample
(Dry and Powder)

:

Load Capillary Tube

'

Heat in Melting
Point Apparatus

l

Observe and Record
Melting Range

N\

BoiNoint Determination

Choose Method
(Distillation or Micro)

l

Setup Apparatus

:

Heat Sample

:

Observe and Record
Boiling Point

AN

Data\galysis arﬁ)?éporting

Compare with
Literature Values

:

Report Findings

Click to download full resolution via product page

Caption: Experimental Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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